Cas no 57564-94-0 (4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 57564-94-0
• MF: C₇H₆ClN₃S
• MW: 199.660638332367
• MDL: MFCD09025769
• CID: 367526
• PubChem ID: 5324414
• Update Time: 2025-10-16

4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine
• 5-chloro-3-methylsulfanyl-2,4,9-triazabicyclo[4.3.0]nona-2,4,7,10-tetraene
• 7H-Pyrrolo[2,3-d]pyrimidine,4-chloro-2-(methylthio)-
• 4-chloro-2-methylsulfanyl-7H-pyrrolo[2,3-d]pyrimidine
• 4-Chloro-2-methylthiopyrrolo[2,3-d]pyrimidine
• NSC 70903
• 4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine
• 4-chloro-2-methylthiopyrrolo[2,3-d] -pyrimidine
• 57564-94-0
• SCHEMBL2564796
• 4-chloro-2-methylmercapto-7H-pyrrolo[2,3-d]pyrimidine
• NSC70903
• CS-W019391
• AKOS028109008
• DTXSID90415907
• 4-Chloro-2-(methylthio)-7H-pyrrolo[2,3-d]pyrimidine, AldrichCPR
• SY103878
• BP-20050
• MFCD09025769
• WEGGBXZHIWVHOI-UHFFFAOYSA-N
• J-514905
• AKOS006291556
• DS-10844
• 7H-pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-
• 4-chloro-2-methylthiopyrrolo[2,3-d]-pyrimidine
• FT-0645662
• 1H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(methylthio)-
• 4-Chloro-2-(methylthio)-7H-pyrrolo[2 pound not3-d]pyrimidine
• PB29575
• InChI=1/C7H6ClN3S/c1-12-7-10-5(8)4-2-3-9-6(4)11-7/h2-3H,1H3,(H,9,10,11
• AMY15711
• NSC-70903
• SC1201
• DB-028077

• MDL： MFCD09025769
• Inchi： 1S/C7H6ClN3S/c1-12-7-10-5(8)4-2-3-9-6(4)11-7/h2-3H,1H3,(H,9,10,11)
• InChI Key： WEGGBXZHIWVHOI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CNC2=NC(=N1)SC

Computed Properties

• Exact Mass: 198.99700
• Monoisotopic Mass: 198.997096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 2.5

Experimental Properties

• Color/Form: Solid
• Density: 1.59
• Melting Point: No data available
• Boiling Point: 433.4°Cat760mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.711
• PSA: 66.87000
• LogP: 2.33320
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-chloro-2-(methylsulfanyl)-7H-pyrrolo[2,3-d]pyrimidine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines